Glyceryl monothioglycolate

Hair Science Cosmetic Chemistry Keratin Reduction

Glyceryl monothioglycolate (GMTG; CAS 30618-84-9) is a thioglycolate ester formed by the esterification of thioglycolic acid with glycerol, with the molecular formula C₅H₁₀O₄S and molecular weight 166.19 g/mol. The compound is primarily utilized in the cosmetic industry as the active reducing agent in acid permanent wave formulations (acid perms), where it functions by cleaving disulfide bonds in hair keratin to facilitate reshaping.

Molecular Formula C5H10O4S
Molecular Weight 166.2 g/mol
CAS No. 30618-84-9
Cat. No. B053553
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameGlyceryl monothioglycolate
CAS30618-84-9
SynonymsMercapto-acetic Acid Ester with glycerol;  Acetic acid, mercapto-, monoester with 1,2,3-propanetriol;  Acetic acid, mercapto-, monoester with glycerol;  Glycerin monothioglycolate;  Glycerol monomercaptoacetate
Molecular FormulaC5H10O4S
Molecular Weight166.2 g/mol
Structural Identifiers
SMILESC(C(COC(=O)CS)O)O
InChIInChI=1S/C5H10O4S/c6-1-4(7)2-9-5(8)3-10/h4,6-7,10H,1-3H2
InChIKeyDOGJSOZYUGJVKS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Glyceryl Monothioglycolate (CAS 30618-84-9): Chemical Identity and Primary Industrial Role as a Thioglycolate Ester Reducing Agent


Glyceryl monothioglycolate (GMTG; CAS 30618-84-9) is a thioglycolate ester formed by the esterification of thioglycolic acid with glycerol, with the molecular formula C₅H₁₀O₄S and molecular weight 166.19 g/mol [1]. The compound is primarily utilized in the cosmetic industry as the active reducing agent in acid permanent wave formulations (acid perms), where it functions by cleaving disulfide bonds in hair keratin to facilitate reshaping [2]. Unlike alkaline thioglycolate salts such as ammonium thioglycolate (ATG), GMTG operates optimally in a weakly acidic pH range of approximately 3.0–4.0 [3]. The compound appears as a transparent oily liquid with a density of 1.315 g/cm³ [1]. Regulatory classification notes that GMTG is a recognized contact allergen and is the second most frequent allergen among hairdressers, leading to market restrictions in some regions [2].

Why Ammonium Thioglycolate or Other Thiols Cannot Substitute for Glyceryl Monothioglycolate in Acid Permanent Wave Formulations


Substitution of glyceryl monothioglycolate with alternative thioglycolate derivatives or thiols in permanent waving formulations is not straightforward due to fundamental differences in pH-dependent reactivity, skin sensitization profiles, and analytical behavior. Ammonium thioglycolate (ATG) requires alkaline conditions (pH 8.5–9.5) for optimal disulfide reduction, whereas GMTG is specifically designed for acid-balanced systems [1]. Direct comparative studies demonstrate that GMTG exhibits a markedly higher potential for inducing allergic contact dermatitis than ATG, with documented sensitization in hairdressers and clients at GMTG concentrations as low as 0.25% in patch testing, while ATG has no clearly documented cases of contact allergy despite widespread use since 1943 [2]. Furthermore, GMTG can be analytically discriminated from thioglycolic acid, thiolactic acid, and thioglycolic acid ethyl ester via validated HPLC methods, confirming that these compounds are not functionally interchangeable in formulations [3].

Glyceryl Monothioglycolate vs. Comparators: Quantitative Differentiation Evidence for Scientific and Procurement Decisions


Hair Fiber Reduction Kinetics: Ammonium Thioglycolate vs. Glyceryl Monothioglycolate in the Presence of Exogenous Disulfide

Reduction studies on hair tresses compared commercially available ammonium thioglycolate (ATG) and glyceryl monothioglycolate (GMTG) based perm lotions, with and without added exogenous disulfide (dithiodiglycolic acid, DTDG) [1]. The addition of exogenous disulfide decreased the rate and limited the extent of hair fiber reduction for both reducing agents. Under immersion conditions, the rate of reduction was inversely related to the concentration of added disulfide. Both ATG and GMTG based perms containing added disulfide behaved in a similar manner, indicating that the reducing agents respond comparably to the equilibrium-shifting effect of exogenous disulfide [1].

Hair Science Cosmetic Chemistry Keratin Reduction

Allergic Contact Dermatitis Risk: Glyceryl Monothioglycolate vs. Ammonium Thioglycolate Sensitization Rates

A clinical study of eight hairdressers and four clients found allergic reactions to glyceryl monothioglycolate (GMTG) contained in acid permanent waves used in American salons since 1973 [1]. Patch testing revealed that sensitized patients reacted to GMTG at concentrations as low as 0.25%, although practical exposure concentrations could reach 20% to 80% [1]. In contrast, ammonium thioglycolate (ATG) has been used since 1943 in cold alkaline permanent waves both in homes and in salons with no clearly documented cases of contact allergy [1]. Previous studies in Germany also showed that compounds closely related to GMTG were strong sensitizers, while ATG was not associated with documented allergy [1].

Dermatotoxicology Occupational Safety Cosmetic Regulation

Analytical Discrimination: HPLC Separation of Glyceryl Monothioglycolate from Thioglycolic Acid, Thiolactic Acid, and Thioglycolic Acid Ethyl Ester

A validated HPLC method using ethacrynic acid as a precolumn derivatization reagent was developed for the determination of thiol compounds in cosmetic formulations [1]. The derivatization reaction was quantitative under mild conditions (20 min at pH 7.4 and room temperature) [1]. The chromatographic conditions successfully discriminated glyceryl monothioglycolate (GMTG) from thioglycolic acid, thiolactic acid, and thioglycolic acid ethyl ester [1]. This method fulfills the requirements for a general and selective analytical approach for aliphatic thiols in cosmetics and was successfully applied to the analysis of commercial formulations containing thioglycolic acid and glyceryl monothioglycolate [1].

Analytical Chemistry Quality Control Cosmetic Analysis

Persistence of Allergen in Hair: GMTG-Related Allergen Retention for Up to 3 Months Post-Permanent Wave

Seventeen subjects sensitive to glyceryl monothioglycolate underwent patch testing with hair samples collected before and at various times after a permanent wave containing GMTG [1]. None reacted to hair that had not received a permanent wave, while 7 of 17 (41%) showed positive reactions to the permanent-waved hair [1]. Positive reactions were seen in hair collected as long as 3 months after the permanent wave procedure [1]. This suggests that a GMTG-related allergen is retained in hair for up to 3 months after treatment, which may explain the long-lasting dermatitis that occurs in clients sensitive to GMTG [1].

Dermatotoxicology Post-Treatment Safety Cosmetic Formulation

Reduction Efficiency and Damage Comparison: Thioglycolate vs. L-Cysteine in Hair Waving

Kozuhara and Hori studied hair reduction by L-cysteine and found it both less efficient and less damaging than thioglycolate [1]. A 15-minute treatment with cysteine penetrated 9.3 μm into the hair and yielded a waving efficiency of 44%, compared to complete penetration and 79% waving efficiency with thioglycolate at pH 9.0 after 15 minutes [1]. This demonstrates that thioglycolate-based reducing agents (including glyceryl monothioglycolate) achieve higher waving efficiency than alternative reducing agents like cysteine under comparable conditions, albeit with potentially greater damage to the hair fiber [1].

Hair Science Reducing Agent Efficiency Damage Assessment

Formulation Optimization: Glyceryl Monothioglycolate Combined with Mercaptopropionic Acid Esters for Enhanced Permanent Wave Performance

US Patent 5,068,102 describes an agent for long-lasting shaping of hair based on a thioglycolic acid ester as the reducing agent, preferably glycerol monothioglycolic acid ester (glyceryl monothioglycolate) [1]. The invention claims that the permanent shaping agent contains, in addition to the thioglycolic acid ester, an amount of 10 to 60% of 2-mercaptopropionic acid monoglycerol ester and/or 3-mercaptopropionic acid monoglycerol ester relative to the thioglycolic acid ester, plus at least one solubilizer [1]. Preferred embodiments specify 20 to 30% of the mercaptopropionic acid ester [1].

Cosmetic Formulation Patent Analysis Hair Shaping

Glyceryl Monothioglycolate (CAS 30618-84-9): Prioritized Scientific and Industrial Application Scenarios Based on Quantitative Evidence


Acid-Balanced Permanent Wave Formulations for Fine or Damaged Hair

Glyceryl monothioglycolate is the reducing agent of choice for acid-balanced permanent wave lotions (pH 3.0–4.0) designed for fine, damaged, or chemically treated hair. The weakly acidic operating pH range reduces cuticle swelling and minimizes hair fiber damage compared to alkaline thioglycolate formulations [1]. Unlike ammonium thioglycolate, which requires alkaline conditions for optimal activity, GMTG maintains its reducing efficacy in acid-balanced systems [2]. Formulators should consider the addition of mercaptopropionic acid monoglycerol esters (10–60%, preferably 20–30% relative to GMTG) to enhance long-lasting shaping performance, as described in US Patent 5,068,102 [3].

Analytical Quality Control and Regulatory Compliance Testing

The validated HPLC method using ethacrynic acid as a precolumn derivatization reagent (20 min at pH 7.4, room temperature; reversed-phase separation with UV detection at 273 nm) enables selective discrimination and quantification of glyceryl monothioglycolate in cosmetic formulations [4]. This method can distinguish GMTG from thioglycolic acid, thiolactic acid, and thioglycolic acid ethyl ester, making it suitable for quality control laboratories to verify product composition, detect adulteration, and ensure compliance with regulatory limits on thioglycolic acid, its salts, and esters in cosmetic products [4].

Occupational Safety Risk Assessment and Protective Measure Implementation

Given the documented high sensitization potential of glyceryl monothioglycolate, with positive patch test reactions at concentrations as low as 0.25% [5] and allergen persistence in hair for up to 3 months post-treatment [6], this compound requires rigorous occupational safety protocols. Procurement and usage decisions must include provisions for appropriate personal protective equipment (household-weight neoprene gloves have been shown to be protective [5]), ventilation controls, and client post-treatment care instructions. The differential sensitization risk between GMTG and ammonium thioglycolate (which has no clearly documented contact allergy cases [5]) should be a central consideration in product selection for salon and manufacturing environments.

Research on Keratin Reduction Kinetics and Exogenous Disulfide Modulation

Glyceryl monothioglycolate serves as a model thioglycolate ester for investigating the equilibrium nature of the keratin-mercaptan reaction in hair fibers. Studies demonstrate that both GMTG and ammonium thioglycolate based perms respond similarly to the addition of exogenous disulfide (dithiodiglycolic acid), with decreased reduction rates and limited extent of cystine reduction [7]. This makes GMTG a suitable reagent for research into safety perms and controlled reduction kinetics, where the mass-action effect of added disulfide can be leveraged to reduce the potential for over-processing [7].

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for Glyceryl monothioglycolate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.